5-((4-fluorobenzyl)oxy)-2-(4-phenylpiperazine-1-carbonyl)pyridin-4(1H)-one

• IUPAC Name: 5-[(4-fluorophenyl)methoxy]-2-(4-phenylpiperazine-1-carbonyl)-1H-pyridin-4-one
• InChI: InChI=1S/C23H22FN3O3/c24-18-8-6-17(7-9-18)16-30-22-15-25-20(14-21(22)28)23(29)27-12-10-26(11-13-27)19-4-2-1-3-5-19/h1-9,14-15H,10-13,16H2,(H,25,28)
• InChI Key: BHZKEQPDHNKPRA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CC(=O)C(=CN3)OCC4=CC=C(C=C4)F
• Molecular Formula: C23H22FN3O3
• Molecular Weight: 407.4 g/mol

Description

5-((4-fluorobenzyl)oxy)-2-(4-phenylpiperazine-1-carbonyl)pyridin-4(1H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is commonly referred to as 'compound X' and has been studied extensively for its ability to modulate specific receptors in the human body. In

Scientific Research Applications

Antimicrobial Activities

Research by Bayrak et al. (2009) explores the synthesis of new 1,2,4-triazoles from isonicotinic acid hydrazide, evaluating their antimicrobial activities. This study provides a foundation for understanding the antimicrobial potential of compounds synthesized through similar processes, suggesting a potential application area for 5-((4-fluorobenzyl)oxy)-2-(4-phenylpiperazine-1-carbonyl)pyridin-4(1H)-one in the development of new antimicrobial agents (Bayrak et al., 2009).

Synthesis and Structural Analysis

A study by Huang and Zhou (2011) on the synthesis of 4,5-bis(4-fluorophenyl)-5-hydroxy-3-(2-methylpropanoyl)-1-phenylpyrrolidin-2-one, involving a compound with a fluorophenyl group similar to the one in the target compound, discusses the structural and crystal analysis of synthesized compounds. This research provides insights into the structural characteristics and potential applications of fluorophenyl-containing compounds in material science and pharmaceuticals (Huang & Zhou, 2011).

Novel Synthetic Pathways

Wittmann et al. (2006) describe a novel synthetic pathway leading to 4-fluoropyridines, showcasing a method that could be relevant for synthesizing compounds with similar structures to the target chemical. This research illustrates the versatility and adaptability of fluorinated compounds in chemical synthesis and their potential applications in designing new molecules (Wittmann et al., 2006).

Receptor Mechanisms and Drug Development

Another area of application is in the study of receptor mechanisms and the development of drugs targeting these receptors. For example, research on orexin-1 receptor mechanisms by Piccoli et al. (2012) evaluates compounds for their potential in treating binge eating. While not directly related to the target compound, this study demonstrates the broader application of similar compounds in understanding and targeting specific receptor pathways for therapeutic purposes (Piccoli et al., 2012).